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Compound of Interest

Compound Name: Squoxin

Cat. No.: B090054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific data on the

solubility and stability of Squoxin (1,1'-methylenedi-2-naphthol), a selective piscicide. The

information is intended to support research, development, and environmental assessment

activities related to this compound.

Core Properties of Squoxin
Squoxin, identified chemically as 1,1'-methylenedi-2-naphthol, is a white crystalline powder.[1]

It is primarily utilized for the control of specific fish species, such as the northern squawfish, to

protect other aquatic populations.[1] For field applications, it is typically formulated as its

monosodium salt dissolved in ethyl alcohol.[1]

Property Value

Chemical Name 1,1'-methylenedi-2-naphthol

Synonyms Squaxon, Bis(2-hydroxy-1-naphthyl)methane

CAS Number 1096-84-0

Molecular Formula C₂₁H₁₆O₂

Molecular Weight 300.36 g/mol
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Solubility Profile
Detailed quantitative solubility data for Squoxin is limited in publicly available literature.

However, existing information provides a qualitative understanding of its solubility

characteristics.

Table 1: Squoxin Solubility Data

Solvent Solubility Remarks and Citations

Water

Reported as having "water

solubility," especially as its

monosodium salt.[1]

Quantitative values under

varying pH and temperature

conditions are not specified.

The formulation as a salt

enhances its solubility in

aqueous environments for

effective dispersion.[1]

Ethanol Soluble

Ethyl alcohol is used as the

solvent for its field formulation,

indicating good solubility.[1]

Acetone Data not available -

Stability and Degradation
Squoxin's stability is a critical factor in its environmental impact and efficacy. The compound is

known to undergo rapid degradation in natural aquatic environments.

Degradation Kinetics
Studies have shown that Squoxin degrades quickly in aerated river water, with a significantly

slower degradation rate in aerated distilled water.[1] This suggests that microbial activity or

chemical constituents in natural water bodies are key contributors to its breakdown.[1]

Table 2: Squoxin Degradation Half-Life
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Condition Half-Life Citation

Field (Stream) ~ 2 hours [1]

Laboratory (River Water, ring-

labeled)
40 minutes [1]

Laboratory (River Water,

methylene-labeled)
80 minutes [1]

It is important to note that the specific temperature, pH, and light conditions for the laboratory

studies were not detailed in the available documentation.

Degradation Pathway and Products
The primary degradation mechanism for Squoxin in aerobic river water is oxidation.[1] This

process leads to the formation of several degradation products.

The principal oxidative degradation products identified are:

1,2-Naphthoquinone[1]

1-(hydroxymethyl)-2-naphthol[1]

Further decomposition of 1-(hydroxymethyl)-2-naphthol can yield formaldehyde.[1]

Experimental Methodologies
While specific, detailed experimental protocols for Squoxin solubility and stability testing are

not available in the reviewed literature, standard methodologies can be applied.

Solubility Determination
A standard approach, such as the flask method described in OECD Guideline 105, is suitable

for determining the water solubility of compounds. The general procedure involves:

Saturating the solvent with the test substance at a controlled temperature.

Allowing the solution to reach equilibrium.
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Separating the undissolved solid from the solution.

Quantifying the concentration of the dissolved substance using a suitable analytical

technique like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography

(GC).

Stability Analysis
Hydrolysis: To assess stability against hydrolysis, Squoxin would be dissolved in a series of

buffered aqueous solutions across a range of pH values (e.g., 4, 7, 9). These solutions would

be maintained at a constant temperature in the absence of light. Samples would be collected

at predetermined intervals and analyzed to determine the rate of degradation of the parent

compound.

Photolysis: The photolytic stability can be evaluated by exposing a solution of Squoxin to a

light source that mimics natural sunlight. A control sample is kept in the dark to differentiate

between photolytic and other degradation pathways. The concentration of Squoxin is

monitored over time to determine the rate of photodegradation.

Analytical Techniques
The analysis of Squoxin in environmental samples has been documented using the following

methods:

Gas Chromatography (GC): Utilized for the detection of Squoxin in fish tissues and water.[2]

Colorimetry: A method reported for the analysis of Squoxin in water.[1]

High-Performance Liquid Chromatography (HPLC) and Scintillation Counting: Employed in

laboratory studies, particularly those involving radiolabeled Squoxin.[1]

Visualized Pathways and Workflows
The following diagrams illustrate the degradation pathway of Squoxin and a logical workflow

for assessing the environmental fate of a piscicide.
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Caption: Oxidative degradation pathway of Squoxin.
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Caption: Logical workflow for piscicide environmental fate assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090054#squoxin-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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